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Griseofulvin-13C d3 isotope purity assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Griseofulvin-13C,d3
Cat. No.: S12890075

Compound Overview & Key Specifications

Griseofulvin-13C,d3 is a stable isotope-labeled analog of the antifungal drug Griseofulvin, intended for use

as an internal standard in quantitative analysis like GC-MS or LC-MS [1] [2] [3].

The table below summarizes its fundamental technical data:

Property Description

Molecular C16(*3C)H14D3ClOs [1] [2]
Formula

Molecular 356.78 g/mol [1] [2]
Weight

Unlabeled CAS 126-07-8 [1] [4]

No.

Labeled CAS 1329612-29-4 [2]

No.

Intended Internal standard for quantitative analysis (NMR, GC-MS, LC-MS) and tracer in drug
Application metabolism/pharmacokinetic studies [1] [2] [3]

Purity (HPLC) Not less than 90% [3]
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Property Description
Storage Store at 2-8°C for long-term stability [3]
Condition

Purity Assessment & Analytical Methodologies

A purity of "not less than 90%" has been specified by one supplier [3]. To assess purity, you can employ
the following standard methodologies. The workflow for a comprehensive assessment typically involves a

combination of these techniques:

Sample Preparation

Structural Confirmation
& Chemical Purity

Isotopic Enrichment
& Identity

Chromatographic Purity

Click to download full resolution via product page

High-Performance Liquid Chromatography (HPLC)

e Purpose: To determine chromatographic purity and identify any organic impurities from the synthesis
process or degradation.
e Protocol:
o Column: Use a reversed-phase C18 column.
o Mobile Phase: Employ a gradient elution with water and acetonitrile.
o Detection: Utilize a UV detector. The absorption characteristics of the unlabeled Griseofulvin
can guide wavelength selection.
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o Analysis: The main peak area corresponding to Griseofulvin-13C,d3 should constitute not
less than 90% of the total peak area [3].

Mass Spectrometry (MS)

e Purpose: To confirm the identity of the compound and verify its isotopic enrichment.
e Protocol:
o lonization: Use soft ionization techniques like Electrospray lonization (ESI) or Atmospheric
Pressure Chemical lonization (APCI).
o Analysis:
= Confirm the molecular ion peak at m/z 356.78 for the labeled compound
[C16(33C)H14D3ClIO6] and the absence of a significant peak at m/z 352.77 for the
unlabeled Griseofulvin (C17H17ClOs) [4].
= The abundance of the labeled ion should be consistent with the stated isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To provide structural confirmation and assess chemical and isotopic purity.
e Protocol:
o Solvent: Use an appropriate deuterated solvent (e.g., Deuterated Chloroform, CDCIs).
o Analysis:
= 13C-NMR: The specific carbon atom labeled with 13C will appear as a distinct, enhanced
singlet, while the corresponding signal in the unlabeled compound will be a doublet due
to 13C-1H coupling.
= 2H-NMR (if accessible): Can directly detect the presence of deuterium at the specified
positions.

Troubleshooting Guide

Here are solutions to common issues researchers might face when working with Griseofulvin-13C,d3.
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Problem

Possible Cause

Solution & Prevention

Low MS Signal/High
Background

Inconsistent
Analytical Results

Unexpected NMR
Peaks

Poor
Chromatography

Incorrect tuning/calibration for
higher MW; Co-eluting
impurities; lon suppression.

Degradation of compound;
Inaccurate preparation of
standards.

Incomplete isotopic enrichment;
Chemical impurities;
Solvent/residual water peaks.

Column degradation;
Inappropriate mobile phase;
Sample solvent mismatch.

Tune MS for m/z ~357; Optimize LC method
for better separation; Use stable-labeled IS
to correct for suppression [1] [3].

Adhere to 2-8°C storage [3]; Use calibrated
equipment; Prepare fresh standard
solutions.

Compare spectrum with unlabeled standard;
Ensure proper sample preparation; Account
for solvent peaks.

Condition/change HPLC column; Optimize
mobile phase pH/organic ratio; Ensure
sample solvent matches initial mobile phase
strength.

Frequently Asked Questions (FAQS)

Q1: What is the primary research application of Griseofulvin-13C,d3? It is primarily used as an internal
standard for the precise quantification of unlabeled Griseofulvin in biological samples using GC-MS or LC-
MS. Its isotopic label allows it to be distinguished from the analyte, correcting for matrix effects and

instrument variability [1] [2] [3].

Q2: How should I store this compound to ensure its stability? For long-term stability, the compound
should be stored in a refrigerator at 2-8°C [3]. Always keep the container tightly sealed and protected from

light and moisture.

Q3: The molecular weight in my analysis is different from the theoretical value. Why? The theoretical
molecular weight (356.78 g/mol) is for the fully labeled species [1] [2]. A slight mass discrepancy in your
MS data could indicate the presence of unlabeled Griseofulvin (352.77 g/mol) or other isotopic variants due

to incomplete enrichment during synthesis. Check the certificate of analysis for the specified isotopic purity.
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Q4: Can this labeled compound be used in biological activity assays? No. Griseofulvin-13C,d3 is
intended for research use only as a tracer or internal standard and is net intended for diagnostic or
therapeutic use [1]. Its biological activity is expected to be identical to the unlabeled drug, but it should not

be used to treat infections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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